Cas no 2057507-08-9 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine
• CAS No: 2057507-08-9
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.10
• MDL: MFCD22544040
• CID: 5096080
• PubChem ID: 72214586
• Update Time: 2026-03-02

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-6,7-DIHYDRO-4H-PYRAZOLO[5,1-C][1,4]OXAZINE
• 6,7-DIHYDRO-4H-PYRAZOLO[5,1-C][1,4]OXAZINE-3-BORONIC ACID PINACOL ESTER
• AB77063
• SY308394
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazine
• 2057507-08-9
• PS-17066
• MFCD22544040
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine

• MDL： MFCD22544040
• Inchi： 1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)9-7-14-15-5-6-16-8-10(9)15/h7H,5-6,8H2,1-4H3
• InChI Key： UVRIKSGTXDTQFH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN3CCOCC3=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.1488726g/mol
• Monoisotopic Mass: 250.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine

Introduction to 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine (CAS No. 2057507-08-9)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine (CAS No. 2057507-08-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of boronic esters and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine is particularly noteworthy. The core structure consists of a pyrazolo[5,1-C][1,4]oxazine ring system substituted with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety. This combination endows the compound with unique electronic and steric properties that are crucial for its biological activity and reactivity in various chemical reactions.

The synthesis of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine has been extensively studied and optimized by researchers. One common approach involves the coupling of a boronic acid or ester with a suitable pyrazolo[5,1-C][1,4]oxazine derivative using palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and can be performed under mild conditions with high yields. Recent advancements in catalytic systems have further improved the selectivity and yield of these reactions.

In terms of biological activity, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against kinases and other protein targets relevant to cancer and inflammatory diseases. These findings have sparked interest in exploring its therapeutic potential for the treatment of these conditions.

The pharmacological properties of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-6，7-dihydro-4H-pyrazolo[5，1-C][1，4]oxazine have also been investigated in preclinical studies. In vitro assays have shown that it can effectively modulate cellular signaling pathways and induce apoptosis in cancer cells. Additionally，in vivo studies using animal models have demonstrated its efficacy in reducing tumor growth and improving survival rates. These results highlight its potential as a lead compound for further drug development.

Beyond its direct biological effects，3-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-YL)-6，7-dihydro-4H-pyrazolo[5，1-C][1，4]oxazine has also been explored as a tool for chemical biology research. Its boronic ester functionality makes it an excellent candidate for bioconjugation reactions，allowing for the attachment of various functional groups or biomolecules. This property has been utilized to create targeted drug delivery systems and imaging agents，enhancing its utility in both research and clinical applications.

In conclusion，3-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-YL)-6，7-dihydro-4H-pyrazolo[5，1-C][1，4]oxazine (CAS No. 2057507-08-9) is a promising compound with a wide range of applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses，it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.